Cas no 1503801-25-9 (7-Bromo-1-cyclopropyl-1H-benzo[d][1,2,3]triazole)

• Product Name: 7-Bromo-1-cyclopropyl-1H-benzo[d][1,2,3]triazole
• CAS No: 1503801-25-9
• MF: C₉H₈BrN₃
• MW: 238.083920478821
• CID: 6028643
• PubChem ID: 83681320
• Update Time: 2025-10-28

7-Bromo-1-cyclopropyl-1H-benzo[d][1,2,3]triazole Chemical and Physical Properties

Names and Identifiers

• 7-Bromo-1-cyclopropyl-1H-benzo[d][1,2,3]triazole
• 1H-Benzotriazole, 7-bromo-1-cyclopropyl-
• EN300-6750205
• A1-26150
• 7-bromo-1-cyclopropyl-1H-1,2,3-benzotriazole
• 1503801-25-9

• Inchi： 1S/C9H8BrN3/c10-7-2-1-3-8-9(7)13(12-11-8)6-4-5-6/h1-3,6H,4-5H2
• InChI Key： ZDGCLFBWBYNOBW-UHFFFAOYSA-N
• SMILES： N1(C2CC2)C2=C(Br)C=CC=C2N=N1

Computed Properties

• Exact Mass: 236.99016g/mol
• Monoisotopic Mass: 236.99016g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 30.7Ų

Experimental Properties

• Density: 1.90±0.1 g/cm3(Predicted)
• Boiling Point: 382.7±15.0 °C(Predicted)
• pka: 0.32±0.30(Predicted)

Additional information on 7-Bromo-1-cyclopropyl-1H-benzo[d][1,2,3]triazole

Recent Advances in the Study of 7-Bromo-1-cyclopropyl-1H-benzo[d][1,2,3]triazole (CAS: 1503801-25-9)

The compound 7-Bromo-1-cyclopropyl-1H-benzo[d][1,2,3]triazole (CAS: 1503801-25-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

Recent studies have highlighted the versatility of 7-Bromo-1-cyclopropyl-1H-benzo[d][1,2,3]triazole as a key intermediate in the synthesis of novel heterocyclic compounds. Its brominated benzotriazole core, combined with the cyclopropyl substituent, offers a promising scaffold for the development of small-molecule inhibitors targeting various enzymes and receptors. Researchers have successfully employed this compound in the synthesis of kinase inhibitors, demonstrating its utility in the design of anticancer agents.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the compound's role as a building block for the development of selective kinase inhibitors. The study reported that derivatives of 7-Bromo-1-cyclopropyl-1H-benzo[d][1,2,3]triazole exhibited potent inhibitory activity against specific kinases involved in tumor proliferation. The researchers utilized structure-activity relationship (SAR) analysis to optimize the compound's efficacy, leading to the identification of several promising candidates for further preclinical evaluation.

Another area of interest is the compound's potential application in the development of antimicrobial agents. A recent study in Bioorganic & Medicinal Chemistry Letters investigated the antibacterial properties of 7-Bromo-1-cyclopropyl-1H-benzo[d][1,2,3]triazole derivatives against multidrug-resistant bacterial strains. The results indicated that certain derivatives displayed significant activity against Gram-positive bacteria, suggesting their potential as novel antibiotics.

From a synthetic chemistry perspective, advancements have been made in the efficient preparation of 7-Bromo-1-cyclopropyl-1H-benzo[d][1,2,3]triazole. A 2022 publication in Organic Process Research & Development detailed a scalable and cost-effective synthesis route, which could facilitate its broader use in pharmaceutical research. The optimized protocol emphasized green chemistry principles, reducing the environmental impact of the synthesis process.

Looking ahead, the unique structural features of 7-Bromo-1-cyclopropyl-1H-benzo[d][1,2,3]triazole continue to inspire innovative research. Its potential as a versatile scaffold for drug discovery, combined with recent synthetic advancements, positions it as a valuable tool in the development of next-generation therapeutics. Future studies are expected to explore its applications in other therapeutic areas, such as neurodegenerative diseases and inflammatory disorders.

In conclusion, 7-Bromo-1-cyclopropyl-1H-benzo[d][1,2,3]triazole (CAS: 1503801-25-9) represents a promising compound with diverse applications in medicinal chemistry. Its recent advancements in synthesis and biological activity underscore its potential as a key player in the development of novel therapeutic agents. Continued research in this area is likely to yield further breakthroughs, contributing to the advancement of chemical biology and pharmaceutical sciences.